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Abstract: Adenosine 5'-triphosphate (ATP), universally recognized as the intracellular energy
currency, has emerged as a critical signaling molecule in the extracellular matrix of plants. This
technical guide provides an in-depth exploration of the function of extracellular ATP (eATP) in
orchestrating plant responses to a myriad of biotic and abiotic stresses. We delve into the core
signaling pathways, present quantitative data on eATP dynamics, and provide detailed
experimental protocols for researchers, scientists, and drug development professionals. This
guide aims to be a comprehensive resource for understanding and investigating the
multifaceted role of purinergic signaling in plant resilience.

Introduction: Extracellular ATP as a Damage-
Associated Molecular Pattern (DAMP)

Plants, being sessile organisms, have evolved sophisticated mechanisms to sense and
respond to environmental threats. A key component of this surveillance system is the
recognition of Damage-Associated Molecular Patterns (DAMPSs), which are endogenous
molecules released upon cellular damage. Extracellular ATP (eATP) is now firmly established
as a crucial DAMP in plants.[1] In response to stresses such as wounding, pathogen attack,
salinity, and drought, ATP is released from the cytosol into the apoplast.[2][3] This release
triggers a cascade of downstream signaling events, ultimately leading to the activation of
defense and adaptive responses.[4] The identification of the first plant purinoceptor, P2K1 (also
known as DORN1), was a landmark discovery that solidified our understanding of eATP as a
central signaling molecule in plant stress physiology.[5]
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The Core Signaling Pathway of eATP in Plant Stress

The perception of eATP at the cell surface initiates a well-defined signaling cascade that
involves several key second messengers and protein kinases. This pathway is integral to the
plant’'s ability to mount a rapid and effective response to stress.

Perception of eATP by the P2K1/DORN1 Receptor

The primary receptor for eATP in Arabidopsis thaliana is P2K1 (P2-type purinoreceptor kinase
1), also known as DORNL1 (DOes not Respond to Nucleotides 1).[5] P2K1 is a lectin receptor-
like kinase located on the plasma membrane.[1] The binding of eATP to the extracellular
domain of P2K1 is a critical first step in initiating the signaling cascade.[6] Studies using p2k1
mutant plants have demonstrated the essential role of this receptor in mediating downstream
responses to eATP.[7]

Downstream Signaling Components

Upon activation by eATP, P2K1 triggers a series of rapid intracellular events:

e Calcium Influx: One of the earliest responses to eATP perception is a rapid and transient
increase in cytosolic free calcium ([Ca2+]cyt).[3] This calcium signature is a crucial second
messenger that activates downstream calcium-dependent proteins. The influx of calcium is
mediated by plasma membrane-localized calcium channels.[8]

» Reactive Oxygen Species (ROS) Production: eATP signaling also leads to the production of
reactive oxygen species (ROS), such as hydrogen peroxide (H202), in the apoplast.[3] This
ROS burst is primarily mediated by NADPH oxidases, such as RBOHD, and plays a dual
role as both a direct antimicrobial agent and a signaling molecule.[9]

» Mitogen-Activated Protein Kinase (MAPK) Activation: The eATP signaling cascade involves
the activation of Mitogen-Activated Protein Kinases (MAPKS).[2] Specifically, MPK3 and
MPK6 have been shown to be activated in response to eATP, leading to the phosphorylation
of downstream target proteins and the regulation of gene expression.[9]

This signaling cascade ultimately results in the transcriptional reprogramming of the cell,
leading to the expression of stress-responsive genes involved in defense, hormone signaling
(such as jasmonic acid and ethylene), and cell wall modifications.[9][10]
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Diagram of the eATP Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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